Ethyl N-(4-methyl-2-oxazolyl)carbamate

• Molecular Formula: C7H10N2O3
• Molecular Weight: 170.17 g/mol
• IUPAC Name: ethyl N-(4-methyl-1,3-oxazol-2-yl)carbamate
• InChI: InChI=1S/C7H10N2O3/c1-3-11-7(10)9-6-8-5(2)4-12-6/h4H,3H2,1-2H3,(H,8,9,10)
• InChI Key: QFWDNZKDTRMIPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=NC(=CO1)C

Description

Ethyl N-(4-methyl-2-oxazolyl)carbamate is a useful research compound. Its molecular formula is C7H10N2O3 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl chloroformate (1.05 ml, 0.011 mol) was added dropwise to a stirred solution of 2-amino-4-methyloxazole (1.0 g, 0.010 mol) and triethylamine (1.5 ml, 0.011 mol) in dry ether (50 ml) at 5°-10° C. The mixture was stirred for 2 hours at 0°-5° C. then the white solid was filtered off and washed well with water to remove triethylamine hydrochloride. Residue (0.5 g) was recrystallised from chloroform-petroleum spirit, m.p. 126° C.